Cas no 57536-86-4 (Piperazine,1-(1-naphthalenyl)-)

Piperazine,1-(1-naphthalenyl)- structure
57536-86-4 structure
Product Name:Piperazine,1-(1-naphthalenyl)-
CAS No:57536-86-4
MF:C14H16N2
MW:212.290243148804
MDL:MFCD00600021
CID:378133
PubChem ID:1342
Update Time:2025-04-19

Piperazine,1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1-naphthalenyl)-
    • 1-(1-Naphthyl)piperazine HCl
    • 1-(1-NAPHTHYL)PIPERAZINE HYDROCHLORIDE
    • 4-(naphth-1-yl)piperazine
    • 1-NAPHTHALEN-1-YL-PIPERAZINE HYDROCHLORIDE
    • 1-NAPHTHALENE-1-YL-PIPERAZINE HCL
    • naphthylpiperazine
    • 1-(1-Naphthyl)piperazine
    • 1-alpha-Naphthylpiperazine
    • N-(1-Naphthyl)piperazine
    • Biomol-NT_000100
    • SDCCGSBI-0051148.P002
    • NCGC00015905-01
    • N-(1-naphthyl)-piperazine
    • 1-(naphthalene-1-yl)piperazine
    • DTXSID30973071
    • GTPL3
    • 4-Naphthalen-1-yl-piperazin-1-ium
    • NCGC00015905-02
    • 1-(naphth-1-yl)piperazine
    • NCGC00162360-01
    • Lopac0_001181
    • BRD-K05977380-001-01-7
    • Oprea1_621306
    • MFCD00600021
    • BDBM50007407
    • Q15409372
    • AT-057/41429159
    • NCGC00015905-04
    • 1-naphthalen-1-yl-piperazine, AldrichCPR
    • PD047820
    • SCHEMBL240244
    • FJ7MR37A24
    • 1-Naphthalen-1-yl-piperazine
    • PDSP1_000930
    • SY265026
    • Piperazine, 1-(1-naphthalenyl)-
    • N-(1-naphthyl) piperazine
    • CHEBI:108599
    • NCGC00015905-03
    • 4-(1-naphthyl)piperazine
    • 1-(1-naphthalenyl)piperazine
    • VNICFCQJUVFULD-UHFFFAOYSA-N
    • AC8505
    • NCGC00162360-02
    • CS-0188376
    • UNII-FJ7MR37A24
    • CCG-205255
    • BPBio1_001387
    • 57536-86-4
    • CHEMBL277120
    • 1-Naphthylpiperazine
    • L001113
    • PDSP2_000916
    • 4-(1-naphthyl) piperazine
    • Lopac-S-003
    • N-(1- naphthyl)piperazine
    • AKOS003591178
    • 1-(naphthalen-1-yl)piperazine
    • 1-naphthalen-1-ylpiperazine
    • MDL: MFCD00600021
    • Inchi: 1S/C14H16N2/c1-2-6-13-12(4-1)5-3-7-14(13)16-10-8-15-9-11-16/h1-7,15H,8-11H2
    • InChI Key: VNICFCQJUVFULD-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC3C=CC=CC2=3)CCNCC1

Computed Properties

  • Exact Mass: 248.10800
  • Monoisotopic Mass: 248.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 15.3

Experimental Properties

  • Color/Form: Needle like
  • Density: 1.106
  • Melting Point: 280°C (dec.)
  • Boiling Point: 391.9 °C at 760 mmHg
  • Flash Point: 188.9 °C
  • Refractive Index: 1.622
  • Solubility: H2O: soluble
  • PSA: 15.27000
  • LogP: 3.44520
  • Solubility: Soluble in water

Piperazine,1-(1-naphthalenyl)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • Safety Term:S26-S36/37/39
  • Risk Phrases:R36/37/38

Piperazine,1-(1-naphthalenyl)- Pricemore >>

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